Cas no 32711-02-7 (ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate)

Ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate is a versatile pyrazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a substituted pyrazole ring, enabling further functionalization for the development of heterocyclic compounds. The presence of methyl groups at the 3- and 5-positions enhances steric and electronic properties, influencing reactivity in condensation or cyclization reactions. This compound is particularly useful in medicinal chemistry for constructing biologically active molecules. Its stability under standard conditions and compatibility with common reagents make it a practical choice for laboratory-scale and industrial applications. The ester moiety also allows for straightforward hydrolysis or transesterification, broadening its utility in synthetic pathways.

ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate structure

32711-02-7 structure

Product Name:ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate

CAS No:32711-02-7

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:2947225

Update Time:2025-06-09

ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate
- ethyl (3,5-dimethyl-1H-pyrazol-4-yl)acetate
- BBL031095
- STK801286
- 3,5-dimethyl-1H-pyrazol-4-acetic acid-ethyl ester
- (3,5-dimethyl-1H-pyrazol-4-yl)-acetic acid ethyl ester
- (3,5-dimethyl-1H-pyrazol-4-yl)acetic acid ethyl ester
- 1H-Pyrazole-4-acetic acid, 3,5-dimethyl-, ethyl ester
- Inchi： 1S/C9H14N2O2/c1-4-13-9(12)5-8-6(2)10-11-7(8)3/h4-5H2,1-3H3,(H,10,11)
- InChI Key： GTIOGABHUHXMNH-UHFFFAOYSA-N
- SMILES： O(CC)C(CC1C(C)=NNC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 185
XLogP3: 1.2
Topological Polar Surface Area: 55

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AU97007-1g	ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate	32711-02-7	96%	1g	$499.00	2024-04-20
A2B Chem LLC	AU97007-5g	ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate	32711-02-7	96%	5g	$1479.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432059-500mg	Ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate	32711-02-7	98%	500mg	￥3821.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432059-1g	Ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate	32711-02-7	98%	1g	￥4777.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432059-5g	Ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate	32711-02-7	98%	5g	￥7689.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432059-10g	Ethyl 2-(3,5-dimethyl-1H-pyrazol-4-yl)acetate	32711-02-7	98%	10g	￥9991.00	2024-08-02